Cas no 1171338-63-8 (2-(3,5-dimethylpyridin-2-yl)ethan-1-ol)

• Product Name: 2-(3,5-dimethylpyridin-2-yl)ethan-1-ol
• CAS No: 1171338-63-8
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD22397791
• CID: 4574766
• PubChem ID: 16638190
• Update Time: 2025-08-05

2-(3,5-dimethylpyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethylpyridin-2-yl)ethan-1-ol

• MDL： MFCD22397791
• Inchi： 1S/C9H13NO/c1-7-5-8(2)9(3-4-11)10-6-7/h5-6,11H,3-4H2,1-2H3
• InChI Key： JJWHNEPBZFMEJS-UHFFFAOYSA-N
• SMILES： C1(CCO)=NC=C(C)C=C1C

Additional information on 2-(3,5-dimethylpyridin-2-yl)ethan-1-ol

Introduction to 2-(3,5-dimethylpyridin-2-yl)ethan-1-ol and Its Significance in Modern Chemical Research

2-(3,5-dimethylpyridin-2-yl)ethan-1-ol, with the CAS number 1171338-63-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug development and molecular interactions. The presence of a pyridine ring substituted with dimethyl groups at the 3 and 5 positions, coupled with an ethanol side chain, contributes to its distinct chemical behavior and reactivity.

The pyridine core is a versatile scaffold widely recognized for its role in medicinal chemistry due to its ability to form hydrogen bonds and interact with biological targets. The dimethyl substitution at the 3 and 5 positions enhances the lipophilicity of the molecule, making it more suitable for membrane interactions and improving its bioavailability. The ethanol side chain at the 1-position adds another layer of functionality, enabling further derivatization and modification for tailored applications.

In recent years, there has been a growing interest in exploring the pharmacological properties of 2-(3,5-dimethylpyridin-2-yl)ethan-1-ol. Studies have indicated that this compound exhibits promising activity in several biological assays. For instance, preliminary research suggests that it may have inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. These findings align with the broader trend in drug discovery towards identifying small molecules that can modulate complex biological processes.

The structural features of 2-(3,5-dimethylpyridin-2-yl)ethan-1-ol make it an attractive candidate for further investigation. The pyridine ring can serve as a binding moiety for target proteins, while the dimethyl groups can optimize binding affinity through hydrophobic interactions. Additionally, the ethanol side chain provides a site for further chemical modifications, allowing researchers to fine-tune the properties of the compound for specific applications.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(3,5-dimethylpyridin-2-yl)ethan-1-ol for potential therapeutic uses. Molecular docking studies have been particularly useful in predicting how this compound might interact with various biological targets. These simulations have provided valuable insights into its binding mode and potential efficacy, guiding experimental design and optimization efforts.

The synthesis of 2-(3,5-dimethylpyridin-2-yl)ethan-1-ol presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it more feasible to produce this compound in high yields with high purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been employed to construct the pyridine core and introduce the necessary substituents. These advances in synthetic chemistry have opened new avenues for exploring the full potential of this molecule.

One of the most exciting aspects of 2-(3,5-dimethylpyridin-2-yl)ethan-1-ol is its potential as a building block for more complex drug candidates. By modifying its structure or combining it with other pharmacophores, researchers can generate novel molecules with enhanced biological activity. This approach is particularly relevant in the development of targeted therapies where precise molecular interactions are crucial.

The compound's stability under various conditions is another important consideration. Studies have shown that 2-(3,5-dimethylpyridin-2-yl)ethan-1-ol remains stable under standard storage conditions but may degrade under extreme pH or temperature changes. Understanding these stability profiles is essential for optimizing its use in both laboratory settings and potential clinical applications.

Future research on 2-(3,5-dimethylpyridin-2-yl)ethan-1-ol is likely to focus on expanding its therapeutic applications. Investigating its effects on different disease models and exploring new synthetic routes will be key areas of interest. Additionally, studying how variations in its structure affect its biological activity will provide valuable insights into designing more effective drugs.

In conclusion, 2-(3,5-dimethylpyridin-2-ylenthan-l -01 (CAS no 1171338 -63 -8 ) represents a significant advancement in chemical biology and pharmaceutical research . Its unique structural features , promising biological activity , and synthetic feasibility make it a valuable compound for further exploration . As research continues to uncover new applications , this molecule is poised to play an important role in the development of next-generation therapeutics .